Cas no 111109-96-7 (5-(decanoylamino)pentanoic acid)

• Product Name: 5-(decanoylamino)pentanoic acid
• CAS No: 111109-96-7
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 1196320
• PubChem ID: 2828496
• Update Time: 2025-04-20

5-(decanoylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(decanoylamino)pentanoic acid
• pentanoic acid, 5-[(1-oxodecyl)amino]-
• STK386891
• 111109-96-7
• DTXSID70385199
• 5-DECANAMIDOPENTANOIC ACID
• AKOS005431405

• Inchi： 1S/C15H29NO3/c1-2-3-4-5-6-7-8-11-14(17)16-13-10-9-12-15(18)19/h2-13H2,1H3,(H,16,17)(H,18,19)
• InChI Key： BNPAGNVLFGRZAU-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)NCCCCC(=O)O

Computed Properties

• Exact Mass: 271.21487
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4